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Compound of Interest

Compound Name: Naphthoxylactic acid

Cat. No.: B077864 Get Quote

An in-depth technical guide on the discovery and synthesis of Naphthoxyacetic acid, prepared

for researchers, scientists, and drug development professionals.

Abstract
2-Naphthoxyacetic acid (BNOA or NOA) is a synthetic plant growth regulator belonging to the

auxin class of phytohormones. It is not found naturally in plants but mimics the effects of the

endogenous auxin, indole-3-acetic acid (IAA)[1]. BNOA is widely recognized for its ability to

stimulate fruit set and growth in various crops, preventing premature fruit drop and promoting

rooting[2][3][4]. Its primary synthesis route is a variation of the Williamson ether synthesis,

reacting 2-naphthol with chloroacetic acid in the presence of a base. This guide provides a

comprehensive review of the discovery, synthesis, and biological activity of 2-Naphthoxyacetic

acid, including detailed experimental protocols, comparative data, and workflow visualizations.

Synthesis of 2-Naphthoxyacetic Acid
The most common and historically significant method for synthesizing 2-Naphthoxyacetic acid

is the Williamson ether synthesis. This reaction involves the deprotonation of 2-naphthol to

form a nucleophilic 2-naphthoxide anion, which then undergoes a nucleophilic substitution

reaction with an alkyl halide, typically chloroacetic acid or its sodium salt[1][5][6].

General Reaction Mechanism
The synthesis proceeds in two primary stages:
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Deprotonation: 2-naphthol is treated with a strong base, such as sodium hydroxide (NaOH)

or potassium hydroxide (KOH), to form the sodium or potassium 2-naphthoxide salt.

Nucleophilic Substitution (SN2): The highly nucleophilic naphthoxide anion attacks the

electrophilic carbon atom of chloroacetic acid, displacing the chloride ion to form an ether

linkage and yielding 2-Naphthoxyacetic acid.
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Figure 1: Williamson Ether Synthesis workflow for 2-Naphthoxyacetic Acid.

Experimental Protocols & Quantitative Data
Several variations of the synthesis have been reported, differing in reaction time, temperature,

and the use of technologies like microwave radiation to improve yield and reduce reaction time.

Traditional Synthesis Protocol
This method involves heating the reactants in an aqueous solution for several hours.

Methodology:

Dissolve potassium hydroxide (10.0 g, 0.175 mol) in 100 mL of water.
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Add 2-naphthol (10.43 g, 72 mmol) to the solution.

Add 2-chloroacetic acid (7.79 g, 83 mmol) to the mixture.

Heat the resulting mixture at 70°C for 4 hours.

Allow the mixture to cool and filter out any insoluble materials.

Acidify the aqueous phase with 3N HCl to precipitate the crude product.

Extract the product with an organic solvent (e.g., EtOAc).

Wash the organic phase with water and saturated aqueous NaCl.

Remove the solvent in vacuo to yield the final product.[7]

Microwave-Assisted Synthesis Protocol
Microwave radiation can significantly accelerate the reaction, reducing the time from hours to

minutes.

Methodology:

In a 250 mL flask, add 2-naphthol (2.16 g, 0.0150 mol), sodium hydroxide (1.02 g, 0.0255

mol), and a small amount of water. Heat for 5 minutes to form 2-naphthol sodium.

Separately, dissolve chloroacetic acid (2.82 g, 0.0300 mol) in 5 mL of water and neutralize to

pH 7-8 with a saturated sodium carbonate solution below 10°C.

Add the chloroacetate solution to the 2-naphthol sodium solution at 70-72°C.

Subject the mixture to intermittent microwave radiation at 320 W for a total of 5 minutes.

Pour the reaction mixture into 70 mL of hot water and filter while hot.

Acidify the filtrate with dilute HCl to a pH of 2 to precipitate the product.

Cool, filter the precipitate, wash with water, and dry to obtain the product.[8]
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Comparative Synthesis Data
The choice of method impacts reaction conditions and overall efficiency. Newer methods, such

as those described in recent patents, aim to avoid the hydrolysis of chloroacetic acid by using

its methyl ester, boosting yields significantly.

Parameter Traditional Method
Microwave-
Assisted Method

Intermediate Ester
Method[9]

Primary Reactants

2-Naphthol,

Chloroacetic Acid,

KOH

2-Naphthol,

Chloroacetic Acid,

NaOH

2-Naphthol, Methyl

Chloroacetate

Reaction Time 4 hours 5 minutes Not specified (reflux)

Temperature 70°C
70-72°C (before

radiation)

120-200°C (hydrolysis

step)

Reported Yield 14%[7] 67.7%[8] Up to 95%[9]

Key Advantage Simple setup Rapid reaction[8]
High yield, reduced

waste[9]

Physicochemical Properties
2-Naphthoxyacetic acid is a crystalline solid with established physical and chemical

characteristics.
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Property Value Source(s)

Molecular Formula C₁₂H₁₀O₃ [10][11][12]

Molecular Weight 202.21 g/mol [10][11]

Appearance Colorless / White crystals [10]

Melting Point 153-156 °C [10][11]

CAS Number 120-23-0 [6][11]

Solubility

Sparingly soluble in water.

Soluble in ethanol, acetic acid,

diethyl ether, and DMSO.

[2][3][10]

Biological Activity and Mechanism of Action
2-Naphthoxyacetic acid functions as an auxin, a class of plant hormones that regulate various

aspects of growth and development. It is absorbed through the leaves and roots and

transported throughout the plant[2][3][4][6].

Primary Biological Effects
Promotes Fruit Set: It is widely used as a fruit-setting spray to increase fruit yield in crops like

tomatoes, strawberries, pineapples, and grapes[2][10].

Stimulates Fruit Enlargement: It encourages the development of larger fruits and can help

overcome the formation of hollow fruits[2][4].

Prevents Fruit Drop: Helps to reduce the premature shedding of flowers and fruits[3].

Promotes Rooting: When used in conjunction with other rooting agents, it can stimulate the

formation of adventitious roots[2][3].

Postulated Mechanism of Action
As an auxin mimic, BNOA is believed to interact with the core auxin signaling pathway in

plants. This pathway involves the perception of auxin by specific receptors (TIR1/AFB family),

leading to the degradation of Aux/IAA transcriptional repressor proteins. The removal of these
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repressors allows Auxin Response Factors (ARFs) to activate the transcription of auxin-

responsive genes, which in turn drive cellular responses like cell division, expansion, and

differentiation.
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Figure 2: Postulated signaling pathway for BNOA as an auxin mimic.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b077864?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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